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Compound of Interest

Compound Name: 5-Methyl-1,3-benzodioxole

Cat. No.: B1360083 Get Quote

CAS Number: 7145-99-5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 5-Methyl-1,3-benzodioxole, a significant

chemical intermediate in various synthetic applications, particularly within the pharmaceutical

and fine chemical industries. This document consolidates its chemical and physical properties,

spectroscopic data, synthesis protocols, key applications, and safety information.

Core Properties of 5-Methyl-1,3-benzodioxole
5-Methyl-1,3-benzodioxole, also known as 3,4-(Methylenedioxy)toluene, is an aromatic

organic compound. Its structure, featuring a benzodioxole ring with a methyl substituent, makes

it a valuable building block in the synthesis of more complex molecules.[1]

Physical and Chemical Data
The key physical and chemical properties of 5-Methyl-1,3-benzodioxole are summarized in

the table below for easy reference and comparison.
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Property Value Reference(s)

Molecular Formula C₈H₈O₂ [1][2][3]

Molecular Weight 136.15 g/mol [1][2]

Appearance Colorless to pale yellow liquid [1]

Boiling Point 193-200 °C [1][3][4]

Density 1.135 - 1.2 g/cm³ at 25 °C [1][4]

Refractive Index (n20/D) 1.532 [4]

Flash Point 76.1 °C [3]

Assay ≥98.0% [1][5]

InChI Key
GHPODDMCSOYWNE-

UHFFFAOYSA-N
[2]

SMILES Cc1ccc2c(c1)OCO2 [2]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 5-Methyl-1,3-
benzodioxole. Mass spectrometry data (GC-MS) is available for this compound and its

derivatives, which is essential for confirming its molecular weight and fragmentation pattern

during synthesis and analysis.

Synthesis and Reactivity
5-Methyl-1,3-benzodioxole is typically synthesized from 4-methylcatechol. It serves as a

versatile intermediate for further chemical modifications, such as formylation, to produce

valuable derivatives.

Synthesis of 5-Methyl-1,3-benzodioxole
A common synthetic route involves the reaction of 4-methylcatechol with a methyleneating

agent like dichloromethane in the presence of a base.
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Synthesis workflow for 5-Methyl-1,3-benzodioxole.

Experimental Protocol: Synthesis of 5-Methyl-1,3-benzodioxole

This protocol is based on analogous procedures for the synthesis of similar benzodioxole

derivatives.

Materials:

4-Methylcatechol

Dichloromethane (CH₂Cl₂)

Cesium Carbonate (Cs₂CO₃) or another suitable base

Dimethyl sulfoxide (DMSO) or another suitable polar aprotic solvent

Water (deionized)

Ethyl acetate or other suitable extraction solvent

Magnesium sulfate (anhydrous)
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Procedure:

To a solution of 4-methylcatechol in DMSO, add cesium carbonate.

Stir the mixture at room temperature to ensure homogeneity.

Slowly add dichloromethane to the reaction mixture.

Heat the reaction mixture and monitor the progress by Thin Layer Chromatography (TLC)

or Gas Chromatography (GC).

After the reaction is complete, cool the mixture to room temperature.

Pour the reaction mixture into water and extract with ethyl acetate.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the solvent under reduced pressure.

Purify the crude product by vacuum distillation to obtain 5-Methyl-1,3-benzodioxole.

Formylation to 6-Methyl-1,3-benzodioxole-5-
carbaldehyde
The electron-rich nature of the aromatic ring in 5-Methyl-1,3-benzodioxole makes it

susceptible to electrophilic aromatic substitution, such as formylation. A common method for

this transformation is the Vilsmeier-Haack reaction.
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Vilsmeier-Haack formylation of 5-Methyl-1,3-benzodioxole.

Experimental Protocol: Vilsmeier-Haack Formylation

This is a generalized protocol for the formylation of an electron-rich aromatic compound.

Materials:

5-Methyl-1,3-benzodioxole

Phosphorus oxychloride (POCl₃)

N,N-Dimethylformamide (DMF)

Sodium acetate

Diethyl ether or other suitable extraction solvent

Water (deionized)

Brine

Procedure:

To a solution of 5-Methyl-1,3-benzodioxole in DMF, cool the mixture in an ice bath.
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Slowly add phosphorus oxychloride to the cooled solution while stirring.

After the addition is complete, allow the reaction to stir at room temperature for several

hours.

Monitor the reaction progress by TLC or GC.

Upon completion, carefully pour the reaction mixture into a beaker of ice containing a

solution of sodium acetate in water.

Stir the resulting mixture for a short period.

Extract the aqueous layer with diethyl ether.

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Filter and concentrate the organic phase under reduced pressure.

Purify the residue by column chromatography to yield 6-Methyl-1,3-benzodioxole-5-

carbaldehyde.

Applications in Drug Development and Chemical
Synthesis
The primary application of 5-Methyl-1,3-benzodioxole is as a key intermediate in the

synthesis of more complex molecules, particularly active pharmaceutical ingredients (APIs).[5]

Pharmaceutical Synthesis: It is a crucial building block in the multi-step synthesis of various

pharmaceutical compounds.[1][5] A notable example is its use as an intermediate in the

production of Sitaxentan sodium, an endothelin receptor antagonist.[5]

Chemical Research and Development: Researchers utilize this compound to explore novel

chemical reactions and to develop new compounds with potential applications across

different industries.[5]

Fine Chemical Manufacturing: It is a key component in the production of specialized

chemicals that require high purity.[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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